molecular formula C12H12BrN5OS B14810512 (4E)-4-[2-(3-bromo-4-methylphenyl)hydrazinylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide

(4E)-4-[2-(3-bromo-4-methylphenyl)hydrazinylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide

Cat. No.: B14810512
M. Wt: 354.23 g/mol
InChI Key: BVCLXHPIIIDYTO-UHFFFAOYSA-N
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Description

4-[(3-bromo-4-methylphenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide is a complex organic compound with a unique structure that includes a pyrazole ring, a hydrazone group, and a brominated phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(3-bromo-4-methylphenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide typically involves the reaction of 3-bromo-4-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then reacted with 3-methyl-1-phenyl-2-pyrazolin-5-one under acidic conditions to yield the final product .

Industrial Production Methods:

Properties

Molecular Formula

C12H12BrN5OS

Molecular Weight

354.23 g/mol

IUPAC Name

4-[(3-bromo-4-methylphenyl)diazenyl]-5-methyl-3-oxo-1H-pyrazole-2-carbothioamide

InChI

InChI=1S/C12H12BrN5OS/c1-6-3-4-8(5-9(6)13)15-16-10-7(2)17-18(11(10)19)12(14)20/h3-5,17H,1-2H3,(H2,14,20)

InChI Key

BVCLXHPIIIDYTO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)N=NC2=C(NN(C2=O)C(=S)N)C)Br

Origin of Product

United States

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